2H-Pyran-2-one, 5-acetyl-4-hydroxy-6-methyl-

• Molecular Formula: C8H8O4
• Molecular Weight: 168.15 g/mol
• IUPAC Name: 5-acetyl-4-hydroxy-6-methylpyran-2-one
• InChI: InChI=1S/C8H8O4/c1-4(9)8-5(2)12-7(11)3-6(8)10/h3,10H,1-2H3
• InChI Key: ZJUDDTBXZZUHKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC(=O)O1)O)C(=O)C

Description

2H-Pyran-2-one, 5-acetyl-4-hydroxy-6-methyl- is a useful research compound. Its molecular formula is C8H8O4 and its molecular weight is 168.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2H-Pyran-2-one, 5-acetyl-4-hydroxy-6-methyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2H-Pyran-2-one, 5-acetyl-4-hydroxy-6-methyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

When 7.0 mL (72.0 mmol) of malonyl chloride was added to 7.0 mL (67.8 mmol) of acetylacetone, a violent exothermic reaction occurred to give a black solid within a few minutes. The solid was cooled to room temperature, washed with ether and then ethyl acetate, and filtered. The thus-obtained brown solid was recrystallized from ethyl acetate/methanol to give 1.75 g (10.4 mmol, 15.3%) of 5-acetyl-4-hydroxy-6-methyl-2-pyrone as brown crystals. The filtrates from washing and the recrystallized mother liquor were combined and concentrated; the residue was purified by silica gel column chromatography to give 2.87 g (17.1 mmol, 25.2%) of 5-acetyl-4-hydroxy-6-methyl-2-pyrone as orange crystals.